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Compound of Interest

Compound Name: Reactive orange 35

Cat. No.: B12383025 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers in optimizing the fixation efficiency of Reactive Orange
35 on cotton fabrics.

Troubleshooting Guide
This guide addresses common issues encountered during the dyeing process with Reactive
Orange 35.
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Problem Potential Cause Recommended Solution

Low Color Yield / Pale Shade

Insufficient dye fixation due to

incorrect alkali concentration,

temperature, or electrolyte

levels.

Verify and adjust the

concentration of alkali (e.g.,

soda ash), dyeing

temperature, and salt (e.g.,

Glauber's salt or sodium

chloride) concentration as per

the recommended

experimental protocol. Ensure

the pH of the dye bath is

optimal for fixation.[1][2]

Premature hydrolysis of the

reactive dye.

Prepare fresh dye and alkali

solutions just before use. Avoid

prolonged storage of the dye

liquor, especially after the

addition of alkali.[3]

Uneven Dyeing / Patchy Color
Improper dissolution of dye or

chemicals.

Ensure the dye, salt, and alkali

are completely dissolved

before adding them to the

dyebath.

Non-uniform pretreatment of

the cotton fabric.

Ensure the cotton fabric is

properly scoured and bleached

to remove impurities and

achieve uniform wettability.

Incorrect rate of addition of salt

and alkali.

Add salt and alkali portion-wise

and ensure thorough mixing to

allow for even exhaustion and

fixation.[4]

Poor Wash Fastness
Incomplete removal of unfixed

and hydrolyzed dye.

After dyeing, thoroughly rinse

the fabric in cold water,

followed by a hot soaping

treatment to remove all loose

dye particles.[3]
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Insufficient fixation of the dye

to the cotton fibers.

Re-evaluate and optimize the

fixation parameters: alkali

concentration, temperature,

and time.

Shade Variation Between

Batches

Inconsistent process

parameters.

Strictly control and document

all dyeing parameters for each

batch, including liquor ratio,

temperature profile, and

chemical concentrations.

Variations in water quality

(hardness).

Use deionized or softened

water for dyeing to avoid

interference from metal ions.

Dull or Altered Shade Incorrect pH of the dye bath.

Measure and adjust the pH of

the dye bath to the optimal

range for Reactive Orange 35,

typically between 10.5 and 11.

Dye hydrolysis leading to a

change in the chromophore.

Minimize the time the dye is in

an alkaline solution at high

temperatures before fixation is

complete.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of salt in the dyeing process with Reactive Orange 35?

A1: Salt, such as sodium chloride or Glauber's salt, is used as an electrolyte in the dye bath. Its

main function is to improve the exhaustion of the anionic reactive dye onto the negatively

charged surface of the cotton fiber by overcoming the electrostatic repulsion between them.

This facilitates the migration of the dye from the solution to the fiber, making it available for the

subsequent fixation reaction.

Q2: Which type of alkali should I use for the fixation of Reactive Orange 35, and at what

concentration?
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A2: Soda ash (sodium carbonate) is a commonly used alkali for fixing reactive dyes on cotton.

The optimal concentration depends on the depth of the shade being dyed. For lighter shades, a

lower concentration is typically required, while darker shades necessitate a higher

concentration to achieve the necessary alkalinity for the reaction between the dye and the

cellulose fibers. A mixed alkali system of soda ash and caustic soda can also be used for deep

shades to enhance exhaustion and fixation.

Q3: What is dye hydrolysis, and how can it be minimized?

A3: Dye hydrolysis is a side reaction where the reactive group of the dye reacts with water

molecules instead of the hydroxyl groups of the cotton fiber. This hydrolyzed dye can no longer

form a covalent bond with the fiber, leading to lower fixation efficiency and poor wash fastness.

To minimize hydrolysis, it is crucial to:

Prepare the dye and alkali solutions separately and mix them just before use.

Avoid high temperatures before the fixation stage.

Control the pH of the dye bath within the optimal range.

Complete the dyeing and fixation process within the recommended time frame.

Q4: What is the optimal temperature for the fixation of Reactive Orange 35 on cotton?

A4: The optimal fixation temperature for reactive dyes depends on their reactivity. For many

reactive dyes, including those similar to Reactive Orange 35, a temperature range of 60°C to

80°C is often recommended for the fixation step. It is important to consult specific technical

data for the dye or conduct optimization experiments to determine the ideal temperature for

maximum fixation without promoting excessive hydrolysis.

Q5: How can I improve the color fastness of my dyed cotton fabric?

A5: To improve color fastness, ensure maximum fixation of the dye and complete removal of

any unfixed dye. This can be achieved by:

Optimizing the dyeing parameters (salt, alkali, temperature, time).
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Performing a thorough after-washing process, which includes cold rinsing, hot rinsing, and

soaping at or near the boil to remove all hydrolyzed and unfixed dye.

Using a cationic dye-fixing agent in the after-treatment process can also enhance wet

fastness properties.

Experimental Protocols
Protocol 1: Optimization of Salt and Alkali Concentration
for Improved Fixation
This protocol outlines a systematic approach to determine the optimal concentrations of salt

and alkali for maximizing the fixation of Reactive Orange 35 on cotton.

Materials:

Scoured and bleached cotton fabric

Reactive Orange 35 dye

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃)

Deionized water

Laboratory dyeing machine (e.g., Mathis Labomat)

Spectrophotometer for color measurement

Methodology:

Prepare a stock solution of Reactive Orange 35 (e.g., 1% w/v).

Cut cotton fabric samples of equal weight (e.g., 5 grams each).

Set up a series of dye baths with a constant liquor ratio (e.g., 1:20).
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Vary the salt concentration across a range (e.g., 20, 40, 60, 80 g/L) while keeping the alkali

concentration constant (e.g., 20 g/L soda ash).

In a separate set of experiments, vary the alkali concentration (e.g., 10, 15, 20, 25 g/L soda

ash) while keeping the salt concentration at the optimal level determined in the previous

step.

Dyeing Procedure:

Set the initial dyebath temperature to 40°C.

Add the cotton fabric sample.

Add the pre-dissolved dye solution and run for 10 minutes.

Gradually add the pre-dissolved salt in portions over 15-20 minutes.

Raise the temperature to the fixation temperature (e.g., 60°C) at a rate of 2°C/minute.

Run for 20 minutes.

Add the pre-dissolved alkali solution and continue the dyeing for 60 minutes.

After-treatment:

Rinse the dyed samples thoroughly with cold water.

Perform a soaping treatment with a non-ionic detergent (e.g., 2 g/L) at 95°C for 15

minutes.

Rinse again with hot and then cold water.

Dry the samples.

Evaluation:

Measure the color strength (K/S values) of the dyed samples using a spectrophotometer.
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Assess the wash fastness of the samples according to standard methods (e.g., ISO 105-

C06).

Analyze the dye concentration in the residual dye bath to calculate the percentage of

exhaustion and fixation.

Quantitative Data Summary
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Parameter Range Investigated
Optimal Value
(Example)

Effect on Fixation

Salt Concentration

(g/L)
20 - 80 60

Increasing salt

concentration

generally improves

dye exhaustion and

fixation up to an

optimal point, after

which the effect may

plateau.

Alkali Concentration

(g/L)
10 - 25 20

Increasing alkali

concentration

increases the pH,

which is necessary for

the fixation reaction.

However, excessively

high alkali levels can

accelerate dye

hydrolysis.

Fixation Temperature

(°C)
40 - 80 60

Higher temperatures

increase the rate of

both fixation and

hydrolysis. An optimal

temperature

maximizes fixation

while minimizing

hydrolysis.

Fixation Time

(minutes)
30 - 90 60

A sufficient fixation

time is required for the

reaction to complete.

Prolonged times at

high temperatures can

lead to increased

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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